2-Methylimidazo[1,2-a]pyridine-3-carbaldehyde
Overview
Description
2-Methylimidazo[1,2-a]pyridine-3-carbaldehyde is a heterocyclic compound that is part of a broader class of imidazo[1,2-a]pyridine derivatives. These compounds are of significant interest due to their diverse range of biological and chemical properties, which make them valuable in various fields such as medicinal chemistry and materials science. The imidazo[1,2-a]pyridine scaffold is a crucial structural motif found in many pharmacologically active molecules and is also used as a building block in organic synthesis .
Synthesis Analysis
The synthesis of this compound and related compounds has been achieved through various methods. One efficient approach involves the use of microwave-assisted synthesis in PEG-400, which offers advantages such as mild reaction conditions, high yield, short reaction time, and avoidance of toxic catalysts and hazardous solvents . Another method utilizes a three-component condensation reaction under solvent-free mechanochemical ball-milling conditions, which is noted for its mild reaction conditions, high atom economy, and simple separation process . Additionally, the use of calcium carbide as an alkyne source has been described for constructing 3-methyl-2-arylimidazo[1,2-a]pyridines, highlighting the use of inexpensive and readily available materials .
Molecular Structure Analysis
The molecular structure of imidazo[1,2-a]pyridine derivatives is characterized by the presence of nitrogen atoms and a pyridine ring fused to an imidazole ring. This structure allows for various substitution patterns, which can be manipulated to achieve desired physical and chemical properties. For instance, the introduction of a methyl group at the 2-position and a carbaldehyde group at the 3-position can influence the compound's reactivity and interaction with other molecules .
Chemical Reactions Analysis
Imidazo[1,2-a]pyridine derivatives participate in a range of chemical reactions, which are essential for their application in synthesis and medicinal chemistry. For example, the compound synthesized in paper can act as a precursor for further functionalization. The presence of the carbaldehyde group allows for subsequent reactions such as reductive alkylation, which can lead to novel substitution patterns at the 3-position . Moreover, the imidazo[1,2-a]pyridine core can be used to synthesize complex natural products and bioactive molecules, as demonstrated by the synthesis of 2-aminoimidazole alkaloids .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound are influenced by its molecular structure. The presence of heteroatoms such as nitrogen and oxygen contributes to its potential as a corrosion inhibitor, as these atoms can adsorb onto metal surfaces and prevent corrosion . The compound's solubility, melting point, and stability are determined by its functional groups and overall molecular architecture. These properties are crucial for its application in various chemical processes and its behavior in biological systems .
Scientific Research Applications
Synthesis and Chemical Applications :
- A study by (Mohan, Rao, & Adimurthy, 2013) reports the synthesis of methylimidazo[1,2-a]pyridines, including 2-Methylimidazo[1,2-a]pyridine-3-carbaldehyde, using a "water-mediated" hydroamination process and silver-catalyzed aminooxygenation. This technique represents a significant advancement in the efficient synthesis of these compounds.
- Another study focuses on the facile synthesis of 3-aminoimidazo[1,2-a]pyridine derivatives, a process that includes the use of this compound, demonstrating an efficient, high-yield, and environmentally friendly method (Maleki, Javanshir, & Naimabadi, 2014).
Fluorescent Molecular Rotor Studies :
- A 2017 study by (Jadhav & Sekar, 2017) utilized derivatives of this compound to create a library of fluorescent molecular rotors. These molecules exhibit significant changes in their fluorescence properties in response to their environment, making them useful in a range of applications including sensing and imaging.
Catalysis and Nanoparticle Composites :
- In a study conducted by (Shaabani, Nosrati, & Seyyedhamzeh, 2015), cellulose@Fe2O3 nanoparticle composites were used as a catalyst for synthesizing 3-aminoimidazo[1,2-a]pyridines, including this compound derivatives. This approach highlights the potential of using magnetically recoverable nanocatalysts in organic synthesis.
properties
IUPAC Name |
2-methylimidazo[1,2-a]pyridine-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8N2O/c1-7-8(6-12)11-5-3-2-4-9(11)10-7/h2-6H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCSIFRRJDAQKML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N2C=CC=CC2=N1)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90374949 | |
Record name | 2-methylimidazo[1,2-a]pyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30384-93-1 | |
Record name | 2-methylimidazo[1,2-a]pyridine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90374949 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-Methylimidazo[1,2-a]pyridine-3-carboxaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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